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Compound of Interest

Compound Name: Mephentermine hemisulfate

Cat. No.: B1663595 Get Quote

The disposal of Mephentermine hemisulfate, a sympathomimetic agent chemically related to

amphetamines, requires stringent adherence to safety and regulatory protocols due to its

classification and potential for abuse. In the United States, Mephentermine is classified as a

Schedule I controlled substance by the Drug Enforcement Administration (DEA), indicating it

has a high potential for abuse and no currently accepted medical use.[1][2][3] This

classification dictates a highly regulated disposal process.

Researchers, scientists, and drug development professionals must handle the disposal of

Mephentermine hemisulfate with the utmost care, ensuring compliance with federal, state,

and local regulations to prevent environmental contamination and drug diversion. The primary

responsibility for proper disposal lies with the DEA-registered Principal Investigator (PI).

Quantitative Data for Pharmaceutical Waste
Disposal
The following table summarizes key quantitative parameters relevant to the disposal of

Mephentermine hemisulfate and general pharmaceutical waste.
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Parameter Guideline Regulation/Source

Record Retention Minimum of 2 years DEA

High-Temperature Incineration > 1200°C
World Health Organization

(WHO)[4]

Medium-Temperature

Incineration
Minimum of 850°C WHO[5][6]

Encapsulation Container Filling Fill to 75% capacity with waste WHO[5][6]

Waste Segregation
Separate from biohazardous &

general waste
EPA, DEA[7]

Protocol for Disposal of Mephentermine Hemisulfate
(Pure Substance)
This protocol outlines the mandatory procedure for disposing of expired, unwanted, or surplus

Mephentermine hemisulfate. The only legally compliant method for a DEA registrant is

through a DEA-registered Reverse Distributor.

Step 1: Segregation and Secure Storage

Identify all containers of Mephentermine hemisulfate designated for disposal.

Clearly label these containers as "EXPIRED - DO NOT USE" or "WASTE - PENDING

DISPOSAL."

Segregate these containers from the active chemical inventory.

Store the materials awaiting disposal in the same secure, locked cabinet or safe used for

storing active controlled substances.[8] These substances must still be accounted for in your

inventory logs until they are officially transferred.[8]

Step 2: Engage a DEA-Registered Reverse Distributor

Contact your institution's Environmental Health & Safety (EHS) department for guidance and

a list of approved Reverse Distributors. If they cannot provide one, contact your local DEA
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field office.

Select a DEA-registered Reverse Distributor to handle the collection, transportation, and

destruction of the Mephentermine hemisulfate.

Do not attempt to dispose of the pure substance through your institution's regular chemical

waste stream; it is illegal for EHS to take possession of DEA-regulated substances directly

from a lab.[8]

Step 3: Documentation and Transfer

The transfer of a Schedule I controlled substance like Mephentermine requires the use of a

DEA Form 222.

Work with the Reverse Distributor to accurately complete all required documentation.

Maintain meticulous records of the transfer, including the completed DEA Form 222, and log

the final disposition in your controlled substance inventory records.

Retain all disposal records for a minimum of two years, as required by the DEA.

Step 4: Final Destruction

The Reverse Distributor is responsible for the final destruction of the controlled substance,

which must render it "non-retrievable."[8] This is typically achieved through methods like

high-temperature incineration.

Obtain a certificate of destruction from the Reverse Distributor for your records.

Disposal of Contaminated Lab Waste
This protocol applies to laboratory materials (e.g., solvents, reaction mixtures, contaminated

personal protective equipment) containing Mephentermine hemisulfate.

Step 1: Assess Recoverability

Determine if the Mephentermine hemisulfate in the waste mixture can be readily

recovered.
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If YES, or if there is any uncertainty, the waste must be handled as a controlled substance

and disposed of via a Reverse Distributor as described above.

If NO, and the Mephentermine has been consumed in a reaction or is part of a hazardous

waste mixture from which it is not recoverable, it may be disposed of as hazardous chemical

waste through your institution's EHS department.

Step 2: Hazardous Waste Disposal (for Non-Recoverable Waste)

Segregation: Collect the waste in a designated, compatible, and leak-proof hazardous waste

container. Do not mix with other waste streams.

Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste."

The full chemical names of all components, including Mephentermine hemisulfate.

The associated hazards (e.g., Toxic, Flammable).

Storage: Store the sealed container in a designated Satellite Accumulation Area within the

laboratory.

Pickup: When the container is full, or as per your institution's policy, submit a chemical waste

pickup request to your EHS department.

Step 3: Disposal of Empty Containers

An empty container that once held Mephentermine hemisulfate must be treated as

hazardous waste.

Triple-rinse the container with a suitable solvent.

Collect the rinsate as hazardous chemical waste.

After rinsing, deface the original label and dispose of the container according to your

institution's guidelines for chemically contaminated glass or plastic.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Mephentermine hemisulfate and associated waste.
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Identify Mephentermine Waste

Is it pure/expired Mephentermine
or recoverable from a mixture?

Is Mephentermine consumed/
non-recoverable in mixture?

No (Mixture)

Step 1: Secure in Lockbox
Update Inventory Logs

Yes

No / Unsure

Step 1: Collect in a Labeled
Hazardous Waste Container

Yes

Step 2: Contact DEA
Reverse Distributor

Step 3: Complete DEA Form 222
Transfer Substance

Step 4: Receive Certificate
of Destruction

Compliant Disposal
(Controlled Substance)

Step 2: Store in Satellite Area
Request EHS Pickup

Compliant Disposal
(Hazardous Waste)

Click to download full resolution via product page

Caption: Mephentermine Hemisulfate Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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